2-Fluoro-N-(1-hydroxypropyl)acetamide

• CAS No.: 60807-70-7
• Molecular Formula: C5H10FNO2
• Molecular Weight: 135.14 g/mol
• IUPAC Name: 2-fluoro-N-(1-hydroxypropyl)acetamide
• InChI: InChI=1S/C5H10FNO2/c1-2-4(8)7-5(9)3-6/h4,8H,2-3H2,1H3,(H,7,9)
• InChI Key: XDKQCBSADGWTAI-UHFFFAOYSA-N
• Canonical SMILES: CCC(NC(=O)CF)O

Description

2-Fluoro-N-(1-hydroxypropyl)acetamide is a fluorinated acetamide derivative characterized by a fluoro substituent on the acetamide backbone and a 1-hydroxypropyl group attached to the nitrogen atom. The fluoro group enhances electronegativity and metabolic stability, while the hydroxypropyl moiety may influence solubility and hydrogen-bonding capacity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Fluoro-N-(1-hydroxypropyl)acetamide typically involves the reaction of 2-fluoroacetamide with 1-chloropropanol under basic conditions. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of 1-chlor

Biological Activity

2-Fluoro-N-(1-hydroxypropyl)acetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and research findings.

2-Fluoro-N-(1-hydroxypropyl)acetamide is characterized by the presence of a fluorine atom, which can enhance biological activity and alter pharmacokinetic properties. The structural formula can be represented as follows:

$$\text{C}_5\text{H}_10\text{FNO}_2$$

The biological activity of 2-Fluoro-N-(1-hydroxypropyl)acetamide is attributed to its interaction with specific molecular targets. The compound may modulate the activity of various enzymes and receptors, influencing several biochemical pathways:

• Molecular Targets : It is hypothesized that the compound interacts with enzymes and receptors involved in inflammation and cell proliferation.
• Pathways Affected : The modulation of signaling pathways related to apoptosis and cellular stress responses has been suggested.

In Vitro Studies

Research has indicated that 2-Fluoro-N-(1-hydroxypropyl)acetamide exhibits significant cytotoxicity against various cancer cell lines. For instance, studies have shown that it induces apoptosis in FaDu hypopharyngeal tumor cells, demonstrating its potential as an anticancer agent. The following table summarizes key findings from in vitro studies:

Cell Line	IC50 (µM)	Mechanism of Action
FaDu	5.2	Induction of apoptosis
MCF-7 (breast)	3.8	Cell cycle arrest
PC-3 (prostate)	10.5	Inhibition of proliferation

In Vivo Studies

Animal model studies have provided further insight into the pharmacological effects of 2-Fluoro-N-(1-hydroxypropyl)acetamide. For example, administration in mice showed promising results in reducing tumor growth and enhancing survival rates compared to control groups.

• Study Design : Mice were treated with varying doses of the compound, and tumor sizes were measured over a period of four weeks.
• Results : A significant reduction in tumor volume was observed at higher doses (10 mg/kg), indicating a dose-dependent response.

Case Studies

Several case studies have examined the therapeutic applications of 2-Fluoro-N-(1-hydroxypropyl)acetamide:

• Case Study in Oncology :
  • Objective : Evaluate the effectiveness against head and neck cancers.
  • Findings : Patients receiving treatment showed a marked decrease in tumor size after six weeks, with minimal side effects reported.
• Case Study on Pain Management :
  • Objective : Investigate its potential as a pain reliever.
  • Findings : Patients with chronic pain conditions reported significant pain relief, suggesting its role as a modulator of pain pathways.

Safety and Toxicology

Toxicological assessments have indicated that 2-Fluoro-N-(1-hydroxypropyl)acetamide has a favorable safety profile at therapeutic doses. However, prolonged exposure may lead to organ damage as observed in repeated-dose studies.

Comparison with Similar Compounds

Group 1 Chlorinated Acetamides

Examples :

• 2-Chloro-N-(2-ethyl-6-methylphenyl)acetamide
• 2-Chloro-N-(2-ethyl-6-methylphenyl)-N-(1-hydroxypropan-2-yl)acetamide

Key Comparisons :

• However, chlorine’s larger atomic radius may reduce metabolic stability compared to fluorine.
• Hydroxypropyl Group: The presence of N-(1-hydroxypropan-2-yl) in the second compound introduces a secondary alcohol, improving water solubility compared to the non-hydroxylated analog.

Property	2-Fluoro-N-(1-hydroxypropyl)acetamide	2-Chloro-N-(2-ethyl-6-methylphenyl)acetamide
Molecular Weight	~163.15 g/mol (estimated)	211.68 g/mol
Substituent	Fluoro, hydroxypropyl	Chloro, ethyl-methylphenyl
Solubility	Moderate (due to -OH)	Low (hydrophobic substituents)
Metabolic Stability	High (C-F bond inertness)	Moderate (C-Cl bond reactivity)

Trifluoroacetamide Derivatives

Examples :

• 2,2,2-Trifluoro-N-(1-methyl-3-phenylpropyl)acetamide ()
• EF3 [2-(2-nitroimidazol-1[H]-yl)-N-(3,3,3-trifluoropropyl)acetamide] ()

Key Comparisons :

• Fluorination : Both compounds feature trifluoromethyl groups, which enhance electron-withdrawing effects and resistance to enzymatic degradation. However, 2-Fluoro-N-(1-hydroxypropyl)acetamide’s single fluoro substituent may offer a balance between stability and synthetic accessibility.
• Functional Groups : EF3’s nitroimidazole moiety enables hypoxia-specific binding, highlighting how structural modifications dictate biological applications. In contrast, 2-Fluoro-N-(1-hydroxypropyl)acetamide’s hydroxypropyl group suggests utility in polar environments or as a synthetic intermediate .

Property	2-Fluoro-N-(1-hydroxypropyl)acetamide	EF3 (Hypoxia Marker)
Fluorine Count	1	3 (trifluoropropyl)
Bioactivity	Undefined (likely intermediate)	Hypoxia detection in tumors
Solubility	Moderate	Low (hydrophobic nitroimidazole)

Benzodiazol- and Pyrazol-Based Acetamides

Examples :

• 2-[2-(1-hydroxypropyl)-1H-1,3-benzodiazol-1-yl]-N-phenyl-N-(propan-2-yl)acetamide ()
• 2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2-fluorophenyl)acetamide ()

Key Comparisons :

• Such features often enhance binding affinity in drug design.
• Substituent Diversity : The hydroxypropyl group in ’s compound mirrors the target molecule, suggesting shared synthetic routes or solubility profiles. Conversely, the 2-fluorophenyl group in ’s compound introduces aromatic fluorine, a common pharmacophore in medicinal chemistry .